4-(2-((2-((2-ethoxyphenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-(thiophen-2-ylmethyl)benzamide

• IUPAC Name: 4-[2-[2-(2-ethoxyanilino)-2-oxoethyl]sulfanylimidazol-1-yl]-N-(thiophen-2-ylmethyl)benzamide
• InChI: InChI=1S/C25H24N4O3S2/c1-2-32-22-8-4-3-7-21(22)28-23(30)17-34-25-26-13-14-29(25)19-11-9-18(10-12-19)24(31)27-16-20-6-5-15-33-20/h3-15H,2,16-17H2,1H3,(H,27,31)(H,28,30)
• InChI Key: GDWRBKIPWORPLW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CSC2=NC=CN2C3=CC=C(C=C3)C(=O)NCC4=CC=CS4
• Molecular Formula: C25H24N4O3S2
• Molecular Weight: 492.6 g/mol
• CAS No.: 1207058-77-2

Description

4-(2-((2-((2-ethoxyphenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-(thiophen-2-ylmethyl)benzamide is a useful research compound. Its molecular formula is C25H24N4O3S2 and its molecular weight is 492.61. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Cardiac Electrophysiological Activity

4-(2-((2-((2-ethoxyphenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-(thiophen-2-ylmethyl)benzamide has been explored for its cardiac electrophysiological activity. A study synthesized and evaluated a series of N-substituted imidazolylbenzamides for their potency in vitro, highlighting their potential as class III electrophysiological agents (Morgan et al., 1990).

Antimicrobial and Antibacterial Properties

This compound and its derivatives have been studied for their antimicrobial and antibacterial properties. For instance, research on the synthesis, characterization, and antimicrobial evaluation of related compounds has provided insights into their potential use against various pathogens (Talupur et al., 2021). Another study focusing on derivatives of benzamides has shown promising antibacterial activity (Gullapelli et al., 2014).

Antioxidant Activity

Research into the antioxidant properties of related benzamide derivatives revealed their capacity to inhibit lipid peroxidation, pointing towards potential applications in managing oxidative stress-related conditions (Karanth et al., 2019).

Anti-HIV Activity

The compound's framework has been utilized in the development of new derivatives with potential anti-HIV activity. A study synthesized a series of new 2-oxoethyl-arylamide and 2-oxoethyl-arylsulphonamide derivatives to explore their effectiveness against HIV (Al-Masoudi et al., 2007).

Crystal Structure and Synthesis Studies

Various studies have focused on the crystal structure and synthesis of related compounds, which can aid in understanding the chemical properties and potential applications of these molecules in different fields, including pharmaceuticals (Sharma et al., 2016).

Impurities in Pharmaceutical Products

The compound's derivatives have been identified as impurities in pharmaceutical products like Repaglinide, underscoring the importance of understanding these compounds for quality control in drug manufacturing (Kancherla et al., 2018).